Cas no 91484-81-0 (8,9,10,11-Tetrahydrobenzaanthracen-8-ol)

8,9,10,11-Tetrahydrobenzaanthracen-8-ol Chemical and Physical Properties
Names and Identifiers
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- 8,9,10,11-tetrahydrotetraphen-8-ol
- 8,9,10,11-Tetrahydrobenz[a]anthracen-8-ol
- 8,9,10,11-Tetrahydrobenzo(B)phenanthren-8-ol
- 8,9,10,11-Tetrahydrobenzaanthracen-8-ol
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8,9,10,11-Tetrahydrobenzaanthracen-8-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T291680-10mg |
8,9,10,11-Tetrahydrobenz[a]anthracen-8-ol |
91484-81-0 | 10mg |
$ 603.00 | 2023-09-06 | ||
TRC | T291680-5mg |
8,9,10,11-Tetrahydrobenz[a]anthracen-8-ol |
91484-81-0 | 5mg |
$ 339.00 | 2023-09-06 | ||
TRC | T291680-25mg |
8,9,10,11-Tetrahydrobenz[a]anthracen-8-ol |
91484-81-0 | 25mg |
$ 1380.00 | 2023-09-06 |
8,9,10,11-Tetrahydrobenzaanthracen-8-ol Related Literature
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
Additional information on 8,9,10,11-Tetrahydrobenzaanthracen-8-ol
Introduction to 8,9,10,11-Tetrahydrobenzaanthracen-8-ol (CAS No. 91484-81-0)
8,9,10,11-Tetrahydrobenzaanthracen-8-ol, also known by its CAS number 91484-81-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique polycyclic aromatic structure, which consists of a benzene ring fused with an anthracene moiety, further hydrogenated at specific positions. The presence of the hydroxyl group at the 8-position adds to its chemical versatility and reactivity.
The molecular formula of 8,9,10,11-Tetrahydrobenzaanthracen-8-ol is C20H16O, and it has a molecular weight of approximately 272.34 g/mol. This compound is typically found as a white to off-white crystalline solid at room temperature. Its solubility properties are notable; it is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).
In recent years, 8,9,10,11-Tetrahydrobenzaanthracen-8-ol has been the subject of extensive research due to its potential applications in various fields. One of the primary areas of interest is its use in the development of new pharmaceuticals. Studies have shown that this compound possesses several biological activities that make it a promising candidate for drug discovery and development.
Anticancer Properties: One of the most significant findings regarding 8,9,10,11-Tetrahydrobenzaanthracen-8-ol is its potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines. Specifically, it has shown promising results in inhibiting the growth of breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.
Anti-inflammatory Activity: Another area of interest is the anti-inflammatory properties of 8,9,10,11-Tetrahydrobenzaanthracen-8-ol. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Neuroprotective Effects: Recent research has also explored the neuroprotective potential of 8,9,10,11-Tetrahydrobenzaanthracen-8-ol. Studies conducted on animal models have demonstrated that this compound can protect neurons from oxidative stress-induced damage. It has been shown to reduce neuronal cell death and improve cognitive function in models of Alzheimer's disease and Parkinson's disease. These findings open up new avenues for the development of neuroprotective drugs.
Synthesis and Structural Modifications: The synthesis of 8,9,10,11-Tetrahydrobenzaanthracen-8-ol involves several steps and can be achieved through various routes. One common method involves the hydrogenation of benzaanthracene followed by hydroxylation at the 8-position. Researchers have also explored structural modifications to enhance its biological activities. For example, substituting different functional groups at various positions on the molecule can lead to compounds with improved potency and selectivity.
Safety and Toxicity: While 8,9,10,11-Tetrahydrobenzaanthracen-8-ol shows promising therapeutic potential, it is crucial to evaluate its safety profile. Preclinical studies have indicated that this compound has low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.
Clinical Trials: Although currently in preclinical stages, there are ongoing efforts to advance 8,9,10,11-Tetrahydrobenzaanthracen-8-ol into clinical trials. Initial Phase I trials are expected to focus on assessing its safety and pharmacokinetic properties in healthy volunteers. If these trials yield positive results, subsequent Phase II trials will evaluate its efficacy in treating specific diseases such as cancer and inflammatory disorders.
In conclusion, 8,9,10,11-Tetrahydrobenzaanthracen-8-ol (CAS No. 91484-81-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing medical treatments.
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